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Compound of Interest

Compound Name: Orphenadrine

Cat. No.: B1219630

For Immediate Release — Researchers, scientists, and drug development professionals
handling orphenadrine must adhere to specific disposal procedures to ensure laboratory
safety, environmental protection, and regulatory compliance. Due to its potential for
environmental harm, standard disposal methods such as drain or trash disposal are not
appropriate for orphenadrine.

Orphenadrine is not classified as a controlled substance by the Drug Enforcement
Administration (DEA). However, Safety Data Sheets (SDS) for orphenadrine citrate classify it
as "Harmful if swallowed" and "Very toxic to aquatic life with long lasting effects"[1]. Therefore,
preventing its entry into sewer systems and the broader environment is a critical aspect of its
life cycle management in a laboratory setting[1][2].

Orphenadrine Disposal and Safety Data

The following table summarizes key quantitative and qualitative data regarding the disposal
and safety of orphenadrine. This information is compiled from safety data sheets and
regulatory information.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1219630?utm_src=pdf-interest
https://www.benchchem.com/product/b1219630?utm_src=pdf-body
https://www.benchchem.com/product/b1219630?utm_src=pdf-body
https://www.benchchem.com/product/b1219630?utm_src=pdf-body
https://www.benchchem.com/product/b1219630?utm_src=pdf-body
https://www.lupin.com/US/cms/uploads/SDS_Orphenadrine_Citrate_ER_Tabs_100mg_March_2025_4d82a115dc.pdf
https://www.lupin.com/US/cms/uploads/SDS_Orphenadrine_Citrate_ER_Tabs_100mg_March_2025_4d82a115dc.pdf
https://www.chemicalbook.com/msds/orphenadrine-citrate.pdf
https://www.benchchem.com/product/b1219630?utm_src=pdf-body
https://www.benchchem.com/product/b1219630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Value/Statement Source
DEA Controlled Substance No [3]
Acute Oral Toxicity (Mouse) LD50: 150 mg/kg [4]

) Very toxic to aquatic life with
Environmental Hazard )
long lasting effects

) Licensed chemical destruction
Recommended Disposal

plant or controlled incineration
Method

with flue gas scrubbing.

Do not contaminate water,

o ] foodstuffs, feed or seed by
Prohibited Disposal Methods )

storage or disposal. Do not

discharge to sewer systems.

Step-by-Step Disposal Protocol for Orphenadrine

The following protocol outlines the necessary steps for the proper disposal of orphenadrine in
a laboratory environment. This procedure is designed to comply with safety and environmental
regulations.

e Segregation and Storage:

o Isolate all expired, unwanted, or contaminated orphenadrine, including pure compounds,
solutions, and contaminated labware (e.g., vials, gloves, weigh boats).

o Store the waste in a designated, well-ventilated, and secure area away from incompatible
materials.

o The storage container must be clearly labeled as "Hazardous Waste: Orphenadrine" and
be tightly sealed to prevent leaks or spills.

o Personal Protective Equipment (PPE):

o When handling orphenadrine waste, personnel must wear appropriate PPE, including
safety glasses, chemical-resistant gloves, and a lab coat.
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e Engage a Licensed Waste Management Vendor:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the orphenadrine waste.

o The waste must be handled by a licensed chemical waste disposal company that can
provide a certificate of destruction.

e Documentation:

o Maintain a detailed inventory of all orphenadrine waste designated for disposal. This log
should include the quantity, concentration (if in solution), and date of segregation.

o Retain all documentation provided by the waste management vendor, including manifests
and the certificate of destruction, in accordance with your institution's policies and local
regulations.

e Emergency Procedures:

[¢]

In case of an accidental spill, immediately contain the spill using an appropriate absorbent
material.

[¢]

Avoid generating dust from solid orphenadrine.

[¢]

Ventilate the area and ensure all personnel are wearing the correct PPE during cleanup.

[e]

Dispose of all cleanup materials as hazardous waste following the procedures outlined
above.

Orphenadrine Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of orphenadrine in a research setting.
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Start: Orphenadrine Waste Identification
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Caption: Workflow for the proper disposal of orphenadrine in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1219630?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

